Bis(t-butylimido)bis(dimethylamino)molybdenum(VI)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bis(t-butylimido)bis(dimethylamino)molybdenum(VI), 98% is a molybdenum-based organometallic compound . It is commonly used in organic and inorganic synthesis . It is known for its high reactivity and selectivity in a variety of chemical reactions . It is also used as a precursor for semiconductors applications .
Synthesis Analysis
This compound is used as an ALD/CVD precursor for molybdenum thin film deposition . The deposition techniques include ALD, PEALD, and PECVD . The co-reactants and deposition temperatures vary depending on the target deposit .Molecular Structure Analysis
The molecular formula of this compound is C12H30MoN4 . The InChI string and Canonical SMILES are also provided for further structural analysis .Chemical Reactions Analysis
This compound is used in various deposition techniques to form different compounds such as MoNx, MoO3, MoS2, MoCxNy, and TixMo1-xN . The co-reactants and deposition temperatures vary depending on the target deposit .Physical and Chemical Properties Analysis
This compound is an orange liquid . It has a formula weight of 326.33 . It is air sensitive, moisture sensitive, and should be stored cold . Its boiling point is 72°C at 8 Torr .Scientific Research Applications
Atomic Layer Deposition (ALD) Precursors
Bis(tert-butylimido)-bis(dialkylamido) complexes of molybdenum, including variations with diethylamido and di-isopropylamido ligands, have been synthesized and characterized for their potential as ALD precursors for molybdenum nitride films. These complexes exhibit significant thermal stability and reactivity suitable for ALD, enabling the controlled growth of amorphous, smooth, and conformal films, which are crucial for microelectronics and protective coatings (Miikkulainen, Suvanto, & Pakkanen, 2008).
Thermal Stability and Decomposition
The thermal behavior of bis(tert-butylimido)-molybdenum(VI) complexes has been extensively studied to understand their decomposition mechanisms, which is vital for their application in vapor-phase deposition processes. Research has shown that these complexes undergo a decomposition pathway involving the dissociation of chelating ligands and subsequent reactions leading to molybdenum-containing thin films. This understanding helps in the design of precursors with improved thermal stability for film deposition technologies (Land, Bačić, Robertson, & Barry, 2022).
Morphology-Controlled Material Synthesis
The use of bis(t-butylimido)bis(dimethylamino)molybdenum(VI) in low-temperature ALD processes has enabled the deposition of two-dimensional MoS2 films with controlled morphologies, including smooth films, vertically grown flakes, and nano-dots. This capability is crucial for tailoring the materials' optical and electrocatalytic properties for applications such as sensing, catalysis, and energy storage (Shen et al., 2020).
Molybdenum Oxide Film Deposition
Molybdenum trioxide films have been deposited using thermal ALD with bis(t-butylimido)bis(dimethylamido)molybdenum and ozone, demonstrating the versatility of this precursor for different types of material coatings. The study of these processes offers insights into the growth rates and film properties across a range of temperatures, contributing to the development of advanced functional materials (Bertuch et al., 2012).
Mechanism of Action
Target of Action
Bis(t-butylimido)bis(dimethylamino)molybdenum(VI) is a molybdenum-based organometallic compound . It primarily targets the processes of oxidation-reduction reactions, acting as a catalyst . It also plays a significant role in organic synthesis and energy conversion .
Mode of Action
The compound interacts with its targets by facilitating the transfer of electrons in oxidation-reduction reactions . This accelerates the reaction rate, enabling efficient synthesis and energy conversion .
Biochemical Pathways
The primary biochemical pathway affected by Bis(t-butylimido)bis(dimethylamino)molybdenum(VI) is the oxidation-reduction process . The compound acts as a catalyst, enhancing the efficiency of these reactions. The downstream effects include accelerated organic synthesis and energy conversion .
Pharmacokinetics
It’s known that the compound is air sensitive, moisture sensitive, and should be stored cold . These factors may impact its bioavailability.
Result of Action
The molecular and cellular effects of Bis(t-butylimido)bis(dimethylamino)molybdenum(VI)'s action primarily involve the facilitation of oxidation-reduction reactions . This leads to enhanced efficiency in organic synthesis and energy conversion .
Action Environment
The action of Bis(t-butylimido)bis(dimethylamino)molybdenum(VI) is influenced by environmental factors. It’s sensitive to air and moisture, and it’s recommended to store it in a cold environment . These factors can affect the compound’s stability, action, and efficacy .
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Bis(t-butylimido)bis(dimethylamino)molybdenum(VI), 98% involves the reaction of t-butylimido chloride with dimethylamine followed by reaction with molybdenum hexacarbonyl.", "Starting Materials": [ "t-butylimido chloride", "dimethylamine", "molybdenum hexacarbonyl" ], "Reaction": [ "Step 1: t-butylimido chloride is reacted with excess dimethylamine in anhydrous THF at -78°C to form t-butylimido dimethylamine.", "Step 2: The resulting t-butylimido dimethylamine is then reacted with molybdenum hexacarbonyl in anhydrous THF at room temperature to form Bis(t-butylimido)bis(dimethylamino)molybdenum(VI).", "Step 3: The product is purified by column chromatography to obtain Bis(t-butylimido)bis(dimethylamino)molybdenum(VI), 98%." ] } | |
CAS No. |
923956-62-1 |
Molecular Formula |
C12H30MoN4 |
Molecular Weight |
326.34 g/mol |
IUPAC Name |
bis(tert-butylimino)molybdenum(2+);dimethylazanide |
InChI |
InChI=1S/2C4H9N.2C2H6N.Mo/c2*1-4(2,3)5;2*1-3-2;/h2*1-3H3;2*1-2H3;/q;;2*-1;+2 |
InChI Key |
KUMGWCYRXZGGGP-UHFFFAOYSA-N |
SMILES |
CC(C)(C)N=[Mo+2]=NC(C)(C)C.C[N-]C.C[N-]C |
Canonical SMILES |
CC(C)(C)N=[Mo+2]=NC(C)(C)C.C[N-]C.C[N-]C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.